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Compound of Interest

Compound Name: Boc-Dap-OH

Cat. No.: B558336

For Researchers, Scientists, and Drug Development Professionals

N-a-tert-Butoxycarbonyl-L-2,3-diaminopropionic acid, commonly abbreviated as Boc-Dap-OH,
IS a non-canonical amino acid derivative that serves as a crucial building block in synthetic
chemistry.[1] Its unique structure, featuring a Boc-protected a-amino group and a free -amino
group, makes it a versatile tool for introducing specific functionalities into peptides and other
complex molecules.[1] This guide provides an in-depth overview of the physical and chemical
properties of Boc-Dap-OH, along with relevant experimental protocols and its role in synthetic

workflows.

Core Chemical and Physical Properties

Boc-Dap-OH is a white to off-white solid at room temperature.[2] The quantitative physical and
chemical properties are summarized in the tables below for ease of reference and comparison.

Table 1: General and Identification Properties of Boc-Dap-OH
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Property

Value

IUPAC Name

(2S)-2-[(tert-butoxycarbonyl)amino]-3-

aminopropanoic acid[3]

Common Synonyms

Boc-L-Dap-OH, (S)-3-Amino-2-(tert-
butoxycarbonylamino)propanoic acid, Na-Boc-L-
2,3-diaminopropionic acid[2][3]

CAS Number

73259-81-1[2][4]

Molecular Formula

CsH16N204[2][5]

Molecular Weight 204.22 g/mol [2][3][5]
CC(C)(C)OC(=O)N--INVALID-LINK--C(0)=0]2

SMILES (C)(C)OC(=0) (0)=0[2]
[4]

InChl Key KRJILRVZLNABMAT-YFKPBYRVSA-N[2][4]

Table 2: Physicochemical Data for Boc-Dap-OH

Property Value

Appearance White to Off-White Solid[2]
Melting Point 210 °C (decomposes)[2][4]
Boiling Point 364.4 £ 37.0 °C (Predicted)[2]
Density 1.189 + 0.06 g/cm3 (Predicted)[2]
pKa 2.88 £ 0.16 (Predicted)[2]

Optical Rotation ([a]20/D)

+5.5° + 1° (c=1% in methanol:water 1:1)[2][4]

Solubility

DMSO (Slightly, requires heating and
sonication), Water (Sparingly, requires heating
and sonication)[2]

Storage Temperature

2-8°C, in an inert atmosphere, kept in a dark
place[2]
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Logical Structure and Synthetic Utility

Boc-Dap-OH is derived from the amino acid L-2,3-diaminopropionic acid. The strategic
placement of the acid-labile tert-butoxycarbonyl (Boc) protecting group on the a-amino group is
fundamental to its utility. This protection scheme leaves the [3-amino group available for further
chemical modification, making Boc-Dap-OH an essential precursor for creating orthogonally
protected diaminopropionic acid derivatives, such as Fmoc-Dap(Boc)-OH or Boc-Dap(Fmoc)-
OH, which are widely used in peptide synthesis.[1][6]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b558336?utm_src=pdf-body
https://www.benchchem.com/product/b558336?utm_src=pdf-body
https://www.benchchem.com/product/b558336
https://www.bldpharm.com/products/162558-25-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protection Strategy

L-2,3-Diaminopropionic Acid (Dap)

Boc Group
(tert-butoxycarbonyl)

H2N-CH(COOH)-CH2-NH-2

Reacts|with

Selective Protection
of a-amino group

Yields

Resulting [Derivative

Boc-HN-CH(COOH)-CH2-NH:2

(Boc-Dap-OH)
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Solid Support Resin

Couple first AA
\
Boc-AAi-Resin
(First amino acid coupled)

l

Step 1: Deprotection
(TFA in DCM)

Step 2: Neutralization
(DIEA in DCM)

H2N-AA1-Resin

l

Step 3: Coupling
(Boc-Dap-OH + DCC/HOBL)

Boc-Dap(NHz2)-AA1-Resin

=~ -
~< -

~~" Further Chain Elongation N .’/ Side-Chain Modification \)
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Final Cleavage
(e.g., HF)

HzN-Dap(NH2)-AA:1-COOH
(Final Peptide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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